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For researchers, scientists, and drug development professionals, precise and reliable vibration
measurements are paramount. This guide provides a comprehensive comparison of the CTC
AC915 industrial accelerometer with viable alternatives, focusing on the critical aspect of
measurement uncertainty. Understanding and quantifying uncertainty is essential for ensuring
the validity and comparability of experimental results.

This document outlines the key performance specifications of the CTC AC915 and compares
them to other leading industrial accelerometers. It further details a comprehensive experimental
protocol for conducting an uncertainty analysis of vibration measurements, adhering to
international standards.

Performance Comparison of Industrial
Accelerometers

The selection of an appropriate accelerometer is a critical first step in any vibration
measurement task. The following table summarizes the key specifications of the CTC AC915
and three comparable industrial piezoelectric accelerometers. These alternatives were selected
based on their similar sensitivity and application range.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15555702?utm_src=pdf-interest
https://www.benchchem.com/product/b15555702?utm_src=pdf-body
https://www.benchchem.com/product/b15555702?utm_src=pdf-body
https://www.benchchem.com/product/b15555702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Validation & Comparative
Check Availability & Pricing

BENGHE

PCB
Feature CTC AC915 Piezotronics Dytran 3055B Meggitt 7251A
352C33
10 mV/g (also
Sensitivity 100 mV/g 100 mV/g 100 mV/g available in 100
mV/g)
Frequency 30 to 900,000 Not explicitly
0.5 to 10,000 _
Response CPM (0.5 10 Hz[2] 1to 10,000 Hz[3] stated in
z
(x3dB) 15,000 Hz)[1] available data
Measurement
+50 g peak[1] 150 g peak[2] +50 g's[4] +500 g
Range
Not explicitly Not explicitly
Temperature -40 to 250°F (-40 . i
stated in -60 to +250°F[4] stated in
Range to 121°C)[1]

available data

available data

] Not explicitly
) i ) Ceramic, ]
Sensing Element  PZT Ceramic[1] Ceramic[2] stated in
Shear[4] )
available data
Not explicitl Not explicitl
) ] 316L Stainless p Y o p Y
Housing Material stated in Titanium[4] stated in
Steel[1] ) ]
available data available data
Intrinsically Safe High Hermetically
i
Key Features (CSA/ATEX g o sealed, case Isotron (IEPE)[7]
sensitivity[2] ]
Approved)[5][6] isolated[4]

Note: Direct comparative experimental data on the uncertainty performance of these specific

models is not readily available in the public domain. The following sections provide a

framework for conducting such an analysis.

Experimental Protocol for Uncertainty Analysis

To objectively compare the performance of accelerometers and determine the uncertainty of
their measurements, a structured experimental approach is necessary. The following protocol is
based on the principles outlined in the ISO 16063-21 standard for the calibration of vibration
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transducers by the comparison method and the "Guide to the Expression of Uncertainty in
Measurement" (GUM).[2][7][8]

Objective

To determine and compare the expanded uncertainty of vibration measurements performed
with the CTC AC915 and alternative accelerometers under controlled laboratory conditions.

Equipment

 Vibration Exciter (Shaker): Capable of producing sinusoidal vibrations at controlled
frequencies and amplitudes.

o Reference Accelerometer: A calibrated accelerometer with a known, low uncertainty,
traceable to a national metrology institute.

e Sensor(s) Under Test (SUT): CTC AC915 and alternative accelerometers.

» Signal Conditioning and Data Acquisition System: To amplify and digitize the signals from the
reference accelerometer and the SUT.

e Environmental Chamber: To control temperature and humidity.

» Mounting Equipment: Appropriate studs, adhesives, and torque wrenches for mounting the
accelerometers.

Methodology

This protocol follows a back-to-back calibration method as described in ISO 16063-21.[2]
3.1. Mounting:

¢ Mount the reference accelerometer and the SUT rigidly to the vibration exciter. Ensure that
the mounting surfaces are clean and flat.

« Apply the manufacturer-specified mounting torque to ensure optimal coupling.

3.2. Environmental Control:
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e Conduct the experiment in a controlled environment with stable temperature and humidity.
Record these conditions.

3.3. Data Acquisition:

o Connect the reference accelerometer and the SUT to the signal conditioning and data
acquisition system.

» Set the vibration exciter to a specific frequency and amplitude.

» Simultaneously record the output signals from both the reference accelerometer and the
SUT.

o Repeat the measurement at multiple frequency and amplitude points across the operational
range of the SUTs.

e For each measurement point, perform multiple repeated measurements to assess Type A
uncertainties.

3.4. Data Analysis and Uncertainty Budget Calculation:

The uncertainty analysis will be conducted in accordance with the GUM.[7] An uncertainty
budget will be created to identify and quantify all significant sources of uncertainty.

Key sources of uncertainty to consider include:[9]
e Type A Uncertainties (evaluated by statistical methods):
o Repeatability of the SUT output voltage.
o Repeatability of the reference accelerometer output voltage.
o Type B Uncertainties (evaluated by other means):
o Uncertainty of the reference accelerometer calibration (from its calibration certificate).

o Uncertainty of the data acquisition system (linearity, resolution, noise).
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o Environmental factors (temperature and humidity effects on the sensors and electronics).
o Mounting effects.
o Transverse sensitivity of the accelerometers.

The combined standard uncertainty (u_c) is calculated by taking the root sum of squares of all
individual standard uncertainties. The expanded uncertainty (U) is then determined by
multiplying the combined standard uncertainty by a coverage factor (k), typically k=2 for a
confidence level of approximately 95%.[10]

Visualizing the Uncertainty Analysis Workflow

The following diagram illustrates the logical flow of the experimental and analytical process for
determining the uncertainty of vibration measurements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to Uncertainty Analysis in
Vibration Measurements: Featuring the CTC AC915]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15555702#uncertainty-analysis-for-
vibration-measurements-with-the-ac915]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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